Cas no 2549054-45-5 (3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole)

• Product Name: 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole
• CAS No: 2549054-45-5
• MF: C₂₀H₂₀FN₃O₂
• MW: 353.390108108521
• CID: 5314156
• PubChem ID: 154831398
• Update Time: 2025-05-20

3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• [3-[[(5-Fluoro-2-pyridinyl)oxy]methyl]-1-pyrrolidinyl](1-methyl-1H-indol-3-yl)methanone
• 2549054-45-5
• 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole
• AKOS040726471
• F6761-0817

• Inchi： 1S/C20H20FN3O2/c1-23-12-17(16-4-2-3-5-18(16)23)20(25)24-9-8-14(11-24)13-26-19-7-6-15(21)10-22-19/h2-7,10,12,14H,8-9,11,13H2,1H3
• InChI Key： LWSOXNQEOUHCSB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OCC1CN(C(C2=CN(C)C3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 353.15395505g/mol
• Monoisotopic Mass: 353.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.1±35.0 °C(Predicted)
• pka: 1.54±0.22(Predicted)

Additional information on 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole

Professional Introduction to Compound with CAS No. 2549054-45-5 and Product Name: 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole

Compound with the CAS number 2549054-45-5 and the product name 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The molecular framework of this compound integrates several key pharmacophoric elements that contribute to its potential therapeutic applications.

The core structure of 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole is characterized by a pyrrolidine moiety linked to an indole ring, both of which are well-documented scaffolds in medicinal chemistry for their ability to interact with biological targets. The presence of a 5-fluoropyridin-2-yl)oxy]methyl group introduces a fluorine atom, a substituent known for its ability to enhance metabolic stability and binding affinity. This fluorine-containing fragment is particularly noteworthy, as it has been extensively studied in the development of small-molecule drugs due to its capacity to modulate receptor interactions.

Recent advancements in drug discovery have highlighted the importance of multivalent interactions in designing effective therapeutic agents. The compound’s structure exhibits such interactions through its pyrrolidine and indole components, which can engage multiple binding sites on target proteins. This characteristic is particularly relevant in the context of developing drugs that require high affinity and selectivity. The 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole moiety, in particular, has been shown to exhibit promising properties in this regard, making it a valuable candidate for further exploration.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds remain a central focus. The indole ring, a key component of this compound, is renowned for its presence in numerous bioactive molecules, including several FDA-approved drugs. Its ability to serve as a scaffold for diverse pharmacological activities has made it a cornerstone in the design of new therapeutic agents. The incorporation of the 5-fluoropyridin-2-yl)oxy]methyl group into the indole framework further expands its potential by introducing additional binding capabilities and modulating electronic properties.

The pyrrolidine ring in 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole adds another layer of complexity and functionality. Pyrrolidine derivatives are known for their versatility in drug design, often serving as key pharmacophores in kinase inhibitors, G protein coupled receptor (GPCR) modulators, and other therapeutic classes. The specific arrangement of atoms within this ring system contributes to the compound’s unique chemical profile, enabling it to interact with biological targets in distinct ways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of reactive sites such as the carbonyl group and the fluoro-substituted pyridine ring provides numerous opportunities for further functionalization. This flexibility is highly advantageous in drug development pipelines, where intermediates often serve as building blocks for larger and more intricate structures. The ability to modify these functional groups allows chemists to fine-tune the properties of derived compounds, optimizing them for specific biological activities.

Recent studies have begun to explore the biological activity of compounds with similar structural motifs. For instance, derivatives containing both indole and pyrrolidine rings have shown promise in preclinical models as inhibitors of various enzymes and receptors implicated in diseases such as cancer and inflammation. The fluorine atom introduced by the 5-fluoropyridin-2-yl)oxy]methyl group is particularly noteworthy, as it has been shown to enhance binding affinity through steric and electronic effects. This modification has been widely adopted in modern drug design due to its ability to improve pharmacokinetic profiles.

The synthesis of 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include condensation reactions between appropriately substituted precursors, followed by functional group transformations such as hydroxylation and fluorination. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation.

The use of advanced spectroscopic techniques such as NMR spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (LCMS), and X-ray crystallography has been instrumental in elucidating the structure and confirming the identity of this compound. These methods provide detailed insights into molecular connectivity, purity, and conformational preferences, all of which are essential for understanding its behavior both in vitro and in vivo.

In conclusion, 3-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)-1-methyl-1H-indole represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising biological activities observed in preliminary studies, make it a compelling candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in discovering new therapies that address unmet medical needs.